![molecular formula C13H17NO3 B3149784 Methyl 3-(tert-butylcarbamoyl)benzoate CAS No. 67852-99-7](/img/structure/B3149784.png)
Methyl 3-(tert-butylcarbamoyl)benzoate
Overview
Description
Molecular Structure Analysis
The InChI code for “Methyl 3-(tert-butylcarbamoyl)benzoate” is 1S/C13H17NO3/c1-13(2,3)14-11(15)9-6-5-7-10(8-9)12(16)17-4/h5-8H,1-4H3,(H,14,15) . This indicates the presence of a tert-butylamino group and a benzoate group in the molecule .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 235.28 g/mol .Scientific Research Applications
1. Synthesis Methods
Methyl 3-(tert-butylcarbamoyl)benzoate is utilized in various synthesis methods. An example is its use in the Ritter reaction for the synthesis of t-Butyl amides, highlighting scalable methods and safety considerations in chemical reactions (Milne & Baum, 2014).
2. Structural Analysis
This compound plays a role in structural analysis, particularly in crystallography. For instance, research involving the rotational disorder in certain molecular structures, like 2-Oxo-2H-chromen-4-yl 4-tert-butylbenzoate, provides insights into the orientation and interactions of molecular components (Abou et al., 2012).
3. Reactivity and Dimerization Studies
The effects of α-tert-butyl group substitution on the reactivity and dimerization of furan-based o-quinodimethanes is another area of research involving this compound. Studies in this field help understand the mechanisms of chemical reactions and the stability of compounds (Trahanovsky et al., 1994).
4. Metallation Processes
Metallation, a key process in organic synthesis, also sees the application of this compound. Research into the regiocontrol of metallation by fluorine in the synthesis of various derivatives demonstrates its importance in creating specific molecular structures (Thornton & Jarman, 1990).
5. Isomerization Reactions
The compound is involved in isomerization reactions, which are crucial for altering the structure of molecules, thereby affecting their chemical properties. Studies demonstrate its role in reactions catalyzed by ruthenium, contributing to the field of synthetic organic chemistry (Wakamatsu et al., 2000).
Safety and Hazards
properties
IUPAC Name |
methyl 3-(tert-butylcarbamoyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-13(2,3)14-11(15)9-6-5-7-10(8-9)12(16)17-4/h5-8H,1-4H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXZZDZFSFUGLOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=CC=C1)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401213557 | |
Record name | Methyl 3-[[(1,1-dimethylethyl)amino]carbonyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401213557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67852-99-7 | |
Record name | Methyl 3-[[(1,1-dimethylethyl)amino]carbonyl]benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67852-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-[[(1,1-dimethylethyl)amino]carbonyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401213557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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